5-cyclopropyl-N,1-diphenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-cyclopropyl-N,1-diphenyltriazole-4-carboxamide
• InChI: InChI=1S/C18H16N4O/c23-18(19-14-7-3-1-4-8-14)16-17(13-11-12-13)22(21-20-16)15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H,19,23)
• InChI Key: MTACUZKVYAKIMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(N=NN2C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

The compound “5-cyclopropyl-N,1-diphenyl-1H-1,2,3-triazole-4-carboxamide” is a type of 1,2,3-triazole, a class of heterocyclic compounds. The 1,2,3-triazolyl-4-carboxamide motif is of great interest in drug discovery, especially in relation to anticancer and anti-microbial research.

Synthesis Analysis

The synthesis of this compound involves a two-step process: the Dimroth reaction and amidation. A robust and versatile protocol for synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles was established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst.

Molecular Structure Analysis

The cyclopropyl ring of the compound is oriented almost perpendicular to the benzene ring, with a dihedral angle of 87.9(1) degrees. The dihedral angle between the mean plane of the cyclopropyl ring and that of the triazole ring is 55.6(1) degrees.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the Dimroth reaction and amidation. The Dimroth reaction is a type of organic reaction used to synthesize heterocyclic compounds.

Scientific Research Applications

Drug Discovery

1,2,3-triazoles, the core structure of the compound , have found broad applications in drug discovery. . .

Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Mechanism of Action

Target of Action

Triazole compounds, which include this compound, are known to interact with a variety of enzymes and receptors . For instance, nitrogen atoms of 1,2,4-triazole ring bind to the iron in the heme moiety of CYP-450 and phenyl moieties have a key interaction in the active site of the enzyme .

Mode of Action

It is known that triazole compounds can form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Biochemical Pathways

Triazole compounds are known to have a broad range of therapeutic applications across scientific disciplines .

Pharmacokinetics

It is known that triazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Result of Action

It is known that triazole compounds have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .

Action Environment

It is known that the sorption to aerosols, atmospheric oxidation, and soil adsorption coefficient can affect the environmental behavior of triazole compounds .

Future Directions

The 1,2,3-triazolyl-4-carboxamide motif, to which this compound belongs, is of great interest in drug discovery, especially in relation to anticancer and anti-microbial research. Future research could focus on exploring its potential in these areas further.